3-chloro-N'-(4-fluorobenzoyl)benzohydrazide

• IUPAC Name: 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide
• InChI: InChI=1S/C14H10ClFN2O2/c15-11-3-1-2-10(8-11)14(20)18-17-13(19)9-4-6-12(16)7-5-9/h1-8H,(H,17,19)(H,18,20)
• InChI Key: GJIFMTRIXXLVCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H10ClFN2O2
• Molecular Weight: 292.69 g/mol

Description

3-chloro-N'-(4-fluorobenzoyl)benzohydrazide, also known as CF3H, is a chemical compound that has been widely used in scientific research. It is a hydrazide derivative that is commonly used as a bioactive molecule in various biological assays. Its unique chemical properties make it an ideal candidate for a wide range of applications.

Mechanism of Action

The exact mechanism of action of 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide is not fully understood. However, it has been suggested that 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide exerts its biological activities through the modulation of various signaling pathways. 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase. It has also been shown to induce apoptosis in cancer cells by activating caspases.
Biochemical and Physiological Effects:
3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in lipopolysaccharide-stimulated macrophages. 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has also been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest. Furthermore, 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has been shown to exhibit antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has several advantages as a bioactive molecule for lab experiments. It is relatively easy to synthesize and has a high purity. 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide is also stable under various conditions and has a long shelf life. However, 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has some limitations as well. It is not water-soluble, which limits its use in aqueous systems. 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide also has low bioavailability, which limits its use in vivo.

Future Directions

There are several future directions for the use of 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide in scientific research. One potential direction is the development of 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide-based fluorescent probes for detecting reactive oxygen species in vivo. Another potential direction is the synthesis of 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide derivatives with improved water solubility and bioavailability. Furthermore, 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide can be used as a starting material for the synthesis of novel bioactive molecules with enhanced biological activities.

Synthesis Methods

The synthesis of 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide involves the reaction of 4-fluorobenzoyl chloride with 3-chlorobenzohydrazide in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with a reducing agent to yield the final product. The purity and yield of the product can be improved by using different solvents and reaction conditions.

Scientific Research Applications

3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has been extensively used in scientific research as a bioactive molecule. It has been shown to possess various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has also been used as a fluorescent probe for detecting reactive oxygen species and as a ligand for metal ions. Furthermore, 3-chloro-N'-(4-fluorobenzoyl)benzohydrazide has been used in the synthesis of various bioactive molecules.